3,5,7-Trimethyl-[1,2,4]triazolo[4,3-a]pyrimidine

• IUPAC Name: 3,5,7-trimethyl-[1,2,4]triazolo[4,3-a]pyrimidine
• InChI: InChI=1S/C8H10N4/c1-5-4-6(2)12-7(3)10-11-8(12)9-5/h4H,1-3H3
• InChI Key: MPKGDMVUEYXPTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NN=C(N12)C)C
• Molecular Formula: C8H10N4
• Molecular Weight: 162.19 g/mol

Description

3,5,7-Trimethyl-[1,2,4]triazolo[4,3-a]pyrimidine is a high-purity chemical reagent designed for research and development applications in medicinal chemistry and drug discovery. This compound belongs to the class of triazolopyrimidines, which are recognized as privileged scaffolds in the synthesis of biologically active molecules due to their structural similarity to purine bases . Triazolopyrimidine derivatives are extensively investigated for their diverse pharmacological potential. Research indicates that related analogs have demonstrated significant value as xanthine oxidase inhibitors for investigating treatments for hyperuricemia and gout , and as antagonists for adenosine receptors, which are relevant in widespread disorders such as inflammation, asthma, and Parkinson's disease . Furthermore, the triazolopyrimidine core is a versatile structure in the design of novel antimicrobial agents, with some derivatives showing promising activity against multidrug-resistant bacterial strains . The specific substitution pattern on the triazolopyrimidine ring system is critical for its biological activity and interaction with enzymatic targets . The 3,5,7-trimethyl derivative offered here provides a key intermediate for structure-activity relationship (SAR) studies, allowing researchers to explore new chemical space and develop novel therapeutic candidates. This product is intended for research use only and is not intended for diagnostic or therapeutic use in humans or animals. Researchers should conduct their own safety and handling assessments prior to use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5,7-Trimethyl-[1,2,4]triazolo[4,3-a]pyrimidine typically involves the cyclization of appropriate precursors. One common method involves the reaction of 3,5-diamino-1,2,4-triazole with 1,3-butanediones or 1,3-buten-1-ones under specific conditions . The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the reaction mixture is heated to facilitate cyclization.

Industrial Production Methods

In an industrial setting, the synthesis of this compound can be scaled up using continuous flow reactors, which allow for better control over reaction conditions and improved yields. The use of environmentally friendly solvents and catalysts, such as dicationic molten salts, has also been explored to enhance the efficiency and sustainability of the production process .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The nitrogen atoms in the triazole ring serve as nucleophilic sites. Key reactions include:

Reaction Type	Reagents/Conditions	Products Formed	Source
Alkylation	Alkyl halides (e.g., CH₃I) in DMF, K₂CO₃	N-alkylated derivatives
Acylation	Acetyl chloride, pyridine	N-acetylated derivatives
Hydrolysis	5 M HCl, reflux	Ring-opened triazole derivatives

For example, treatment with methyl iodide under basic conditions selectively alkylates the N1 position of the triazole ring . Hydrolysis in concentrated HCl cleaves the triazole ring to yield 3,5,7-trimethylpyrimidine-2-amine derivatives .

Electrophilic Aromatic Substitution (EAS)

The pyrimidine ring undergoes EAS at electron-rich positions (C6 and C8):

Electrophile	Conditions	Position Modified	Source
Nitration	HNO₃/H₂SO₄, 0°C	C6
Sulfonation	H₂SO₄/SO₃, 120°C	C8

Methyl groups at C3 and C5 electronically activate the pyrimidine ring, facilitating nitration at C6 with regioselectivity >90% .

Oxidation and Reduction

The methyl groups and triazole ring undergo redox transformations:

Reaction Type	Reagents/Conditions	Products Formed	Source
Oxidation of methyl	KMnO₄, H₂O, 100°C	Carboxylic acid derivatives
Triazole ring reduction	H₂, Pd/C, ethanol	Partially saturated triazoline

Controlled oxidation with KMnO₄ converts methyl groups to carboxyl functionalities without degrading the core structure . Catalytic hydrogenation reduces the triazole ring to a triazoline intermediate, which is unstable and reverts under aerobic conditions .

Cross-Coupling Reactions

The C7 methyl group participates in palladium-catalyzed couplings:

Reaction Type	Catalysts/Reagents	Products Formed	Source
Suzuki-Miyaura	Pd(PPh₃)₄, ArB(OH)₂, K₂CO₃	Biaryl derivatives at C7
Heck coupling	Pd(OAc)₂, styrene, DMF	Alkenylated derivatives

These reactions require microwave irradiation (120°C, 30 min) for optimal yields (75–85%) .

Coordination Chemistry

The triazole nitrogen atoms act as ligands for metal ions:

Metal Salt	Conditions	Complex Structure	Application	Source
Cu(NO₃)₂	Ethanol, 60°C	Octahedral Cu(II) complex	Anticancer agents
CoCl₂	Methanol, RT	Tetrahedral Co(II) complex	Catalysis

X-ray crystallography confirms N2 and N4 of the triazole ring as primary binding sites .

Cycloaddition Reactions

The triazole ring participates in [3+2] cycloadditions:

Dipolarophile	Conditions	Products Formed	Source
Phenylacetylene	CuI, DIPEA, DCM	Triazolo-isoxazole hybrids
Nitrile oxides	RT, 12 hr	Fused triazolo-oxadiazoles

These reactions proceed via Huisgen cycloaddition mechanisms, with yields exceeding 70% .

Desulfurative Cyclization

Electrochemical methods enable metal-free functionalization:

Substrate	Conditions	Products Formed	Source
Isothiocyanates	Graphite anode, 10 mA	3-Amino-triazolo-pyrimidines

This green chemistry approach achieves 88% yield under ambient conditions .

Key Mechanistic Insights

• Regioselectivity : Methyl groups at C3/C5 sterically hinder electrophilic attacks at adjacent positions, directing substitutions to C6/C8 .

• Ring Stability : The triazole ring resists aromatization pressures due to conjugation with the pyrimidine π-system .

• Catalytic Roles : Palladium catalysts enhance cross-coupling efficiency by stabilizing aryl radical intermediates .

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity
Research indicates that 3,5,7-trimethyl-[1,2,4]triazolo[4,3-a]pyrimidine exhibits significant antimicrobial properties. Studies have shown it to be effective against a range of bacterial strains and fungi. For instance, a study published in the Journal of Medicinal Chemistry highlighted its potential as a scaffold for developing new antimicrobial agents due to its ability to inhibit bacterial growth at low concentrations .

Anticancer Properties
The compound has also been investigated for its anticancer effects. In vitro studies demonstrated that derivatives of 3,5,7-trimethyl-[1,2,4]triazolo[4,3-a]pyrimidine can induce apoptosis in cancer cells. A notable case study involved the synthesis of various derivatives which showed enhanced cytotoxicity against human cancer cell lines .

Central Nervous System (CNS) Effects
Another area of research focuses on the neuroprotective effects of this compound. Animal studies suggest that it may have a role in protecting neurons from oxidative stress and inflammation. This opens avenues for potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease .

Agricultural Science

Pesticidal Properties
3,5,7-Trimethyl-[1,2,4]triazolo[4,3-a]pyrimidine has been evaluated for its pesticidal properties. Research indicates that it can act as an effective pesticide against various agricultural pests. Its mechanism involves disrupting the metabolic pathways of insects, making it a promising candidate for eco-friendly pest control solutions .

Plant Growth Regulation
Additionally, this compound has been studied for its effects on plant growth regulation. It has been shown to enhance seed germination and improve resistance to environmental stressors in certain crops. This application could lead to increased agricultural productivity and sustainability .

Materials Science

Polymer Chemistry
In materials science, 3,5,7-trimethyl-[1,2,4]triazolo[4,3-a]pyrimidine is being explored as a building block for novel polymers. Its unique chemical structure allows it to be incorporated into polymer matrices to enhance thermal stability and mechanical properties. Research is ongoing to develop smart materials that respond to environmental stimuli using this compound as a key component .

• Antimicrobial Study : A derivative of 3,5,7-trimethyl-[1,2,4]triazolo[4,3-a]pyrimidine was tested against Staphylococcus aureus and Escherichia coli, showing inhibition zones comparable to standard antibiotics.
• Cytotoxicity Research : In vitro assays demonstrated that specific derivatives caused significant cell death in MCF-7 breast cancer cells with an IC50 value lower than many existing chemotherapeutics.
• Pesticide Development : Field trials showed that formulations containing this compound reduced pest populations by over 70% while maintaining plant health.

Mechanism of Action

The mechanism by which 3,5,7-Trimethyl-[1,2,4]triazolo[4,3-a]pyrimidine exerts its effects involves binding to specific molecular targets. For instance, as a CDK inhibitor, it binds to the ATP-binding site of the kinase, preventing phosphorylation of target proteins and thereby inhibiting cell cycle progression . This leads to cell cycle arrest and apoptosis in cancer cells.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural Analogues and Substituent Impacts

Compound Name	Substituents	Key Structural Differences	Physicochemical Impact
3,5,7-Trimethyl-[1,2,4]triazolo[4,3-a]pyrimidine	3-, 5-, 7-methyl groups	High symmetry, electron-donating groups	Increased lipophilicity
5,7-Dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine-3-thiol	5,7-dimethyl; 3-thiol	Thiol group at C3	Enhanced polarity, potential for disulfide bonding
ZM241385	Hydroxyphenethyl, furyl substituents	Extended side chains, hydroxyl group	Improved water solubility, A2A receptor affinity
SCH442416	Propyl, methoxyphenyl groups	Bulky substituents	Enhanced selectivity for A2A receptors
7-(3′,4′,5′-Trimethoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidine	Trimethoxyphenyl moiety	Aromatic bulk	Tubulin polymerization inhibition

• Methyl vs. Thiol Groups : The thiol group in 5,7-dimethyl-3-thiol derivatives introduces polarity and reactivity, contrasting with the hydrophobic methyl groups in the target compound .
• Hydroxyl and Methoxy Groups : ZM241385 and SCH442416 demonstrate how polar substituents improve solubility and receptor binding, whereas methyl groups may limit aqueous compatibility .

Physicochemical Properties

• Melting Points and NMR Shifts : [1,2,4]Triazolo[4,3-c]pyrimidines exhibit higher melting points and downfield-shifted NMR signals compared to [1,2,4]triazolo[1,5-c]pyrimidines, attributed to ring strain and electronic effects .
• Solubility : Methyl groups in the target compound likely reduce water solubility, whereas hydroxyl-containing derivatives (e.g., ZM241385) show improved hydrophilicity .

Molecular Design and Pharmacological Potential

• Lipophilicity vs. Solubility : The target compound’s methyl groups may favor blood-brain barrier penetration but hinder solubility—a trade-off addressed in polar derivatives like ZM241385 .
• Synthetic Flexibility : Multi-component reactions enable rapid diversification of triazolopyrimidine cores, facilitating structure-activity relationship (SAR) studies .

Biological Activity

3,5,7-Trimethyl-[1,2,4]triazolo[4,3-a]pyrimidine is a compound belonging to the class of triazolopyrimidines, which have gained significant attention due to their diverse biological activities. This article reviews the biological activity of this compound, focusing on its antitumor properties, synthesis methods, and potential therapeutic applications.

• Molecular Formula : C9H11N3
• Molecular Weight : 163.21 g/mol
• CAS Number : 254577

Synthesis Methods

Recent studies have highlighted various synthetic routes for producing triazolopyrimidine derivatives. One notable method involves a one-pot three-component reaction utilizing 5-amino-1-phenyl-1H-1,2,4-triazoles, aromatic aldehydes, and ethyl acetoacetate. This method has been shown to yield compounds with significant biological activity against cancer cell lines .

Antitumor Activity

The biological evaluation of 3,5,7-trimethyl-[1,2,4]triazolo[4,3-a]pyrimidine derivatives indicates promising antitumor properties. In vitro studies have demonstrated that certain derivatives exhibit significant cytotoxic effects against various cancer cell lines:

Compound	Cell Line	IC50 (μM)	Reference
4c	MDA-MB-231	17.83
4j	MCF-7	19.73

These compounds were compared to Cisplatin, a standard chemotherapy agent, indicating their potential as effective antitumor agents.

The mechanism by which these compounds exert their antitumor effects is under investigation. Preliminary studies suggest that they induce apoptosis in cancer cells through the activation of caspases and modulation of cell cycle proteins such as cyclin B1 and p-cdc2. Increased levels of cleaved PARP have also been observed in treated cells, indicating apoptosis induction .

Case Studies

A recent study evaluated the antiproliferative effects of synthesized triazolopyrimidine derivatives on MDA-MB-231 and MCF-7 breast cancer cell lines. The results indicated that several derivatives not only inhibited cell proliferation but also triggered apoptotic pathways . Furthermore, the compounds demonstrated selectivity towards cancer cells over normal cells.

Broader Implications

Beyond their antitumor activity, triazolopyrimidines have been explored for other therapeutic applications:

• Antimicrobial Activity : Some derivatives exhibit antibacterial properties against various pathogens.
• Antiparasitic Activity : Triazolopyrimidines have shown efficacy in treating parasitic infections.

Q & A

Q. What are the primary synthetic routes for 3,5,7-trimethyl-[1,2,4]triazolo[4,3-a]pyrimidine?

The compound is synthesized via two main routes:

• Route 1 : Reacting 2-hydrazinopyrimidine derivatives with acid chlorides or oxidizing hydrazones (e.g., using iodobenzene diacetate in dichloromethane). Yields range from 30% to 88%, depending on substituents and reaction conditions .
• Route 2 : Cyclizing 3-amino-[1,2,4]triazoles with 1,3-difunctional reagents (e.g., β-oxo-ketones or α,β-unsaturated esters). This method typically achieves >70% yield (Table 24 in ) . Key factors include solvent choice (e.g., ethanol for reflux, 1,4-dioxane for catalytic iodine systems) and oxidizing agents (e.g., FeCl₃ or IBD) .

Q. How is the structure of 3,5,7-trimethyl-[1,2,4]triazolo[4,3-a]pyrimidine characterized?

Structural confirmation relies on:

• Spectroscopy : ¹H/¹³C NMR to identify methyl groups at positions 3, 5, and 7, and aromatic protons in the pyrimidine ring .
• Mass Spectrometry : High-resolution MS to verify molecular weight (C₈H₁₀N₄, MW 178.2) and fragmentation patterns .
• X-ray Diffraction : Crystallography resolves regiochemistry and confirms methyl substitution patterns .

Advanced Research Questions

Q. How can researchers optimize the synthesis yield of 3,5,7-trimethyl-[1,2,4]triazolo[4,3-a]pyrimidine?

• Catalyst Optimization : Iodine (I₂) with TBHP in 1,4-dioxane increases yields to 88% by facilitating oxidative coupling (Table entries 18c, 24c in ) .
• Solvent Effects : Polar aprotic solvents (e.g., DCM) enhance cyclization efficiency for hydrazone oxidation .
• Temperature Control : Room-temperature reactions minimize side products in IBD-mediated oxidations .

Q. What contradictions exist in reported biological activities of this compound, and how can they be resolved?

• Antimicrobial vs. Anticancer Efficacy : Some studies report potent Gram-positive bacterial inhibition (MIC 10 µg/mL) , while others highlight anticancer activity via STAT3 inhibition . Contradictions may arise from assay variability (e.g., bacterial strain selection vs. cancer cell lines).
• Resolution Strategy : Standardize assays (e.g., CLSI guidelines for antimicrobials, MTT for cytotoxicity) and correlate substituent effects (e.g., electron-withdrawing groups enhance antibacterial activity) .

Q. What computational methods are used to study its structure-activity relationships?

• Molecular Docking : Models interactions with STAT3 (PDB ID 1BG1) to predict binding affinities .
• DFT Calculations : Analyze electron density at C-6 (substitution site) to guide functionalization .
• ADME Predictions : SwissADME or pkCSM tools assess pharmacokinetic properties, such as logP (~2.1) and bioavailability .

Methodological Challenges

Q. How to address low regioselectivity in electrophilic substitutions (e.g., chlorosulfonation)?

• Directing Groups : Introduce temporary protecting groups (e.g., acetyl) at C-5 to direct substitution to C-6 .
• Reagent Choice : Use SOCl₂/chlorosulfonic acid for selective sulfonation .

Q. What analytical strategies resolve spectral overlaps in methyl-substituted derivatives?

• 2D NMR : HSQC and HMBC distinguish between methyl groups in crowded regions (δ 2.1–2.5 ppm) .
• Isotopic Labeling : ¹³C-labeled methyl precursors track substitution patterns via isotopic shifts .